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Compound of Interest

Compound Name: 5-Aminopyridine-2-carboxylic acid

Cat. No.: B014829

Technical Data Sheet: 5-Aminopyridine-2-
carboxylic Acid

Audience: Researchers, scientists, and drug development professionals.

This document provides a concise technical overview of the physicochemical properties of 5-
Aminopyridine-2-carboxylic acid, a compound of interest in various research and
development applications.

Physicochemical Properties

The fundamental molecular characteristics of 5-Aminopyridine-2-carboxylic acid are
summarized below. These values are essential for experimental design, stoichiometric
calculations, and analytical characterization.

Property Value Citations
Molecular Formula CeHeN202 [L1121[31[4115]
Molecular Weight 138.12 g/mol [1][5]
138.13 g/mol [2][3]

Experimental Protocols
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While this document focuses on the intrinsic properties of 5-Aminopyridine-2-carboxylic acid,
a common experimental protocol for its synthesis involves the hydrolysis of 5-amino-2-
cyanopyridine. A general procedure is as follows:

 Dissolution: 5-Amino-2-cyanopyridine is dissolved in sulfuric acid.

e Initial Reaction: The resulting solution is heated in a high-pressure vessel (e.g., at 90°C for 2
hours).

o Hydrolysis: Water is added to the reaction mixture, followed by further heating (e.g., to 100°C
for 2 hours) to facilitate the hydrolysis of the nitrile group to a carboxylic acid.

Note: This is a generalized protocol and may require optimization based on specific laboratory
conditions and desired purity.

Logical Relationship Diagram

The following diagram illustrates the direct relationship between the chemical name, its
empirical formula, and its calculated molecular weight.
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Chemical Identity and Properties Relationship.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. 5-Aminopyridine-2-carboxylic acid (96%) - Amerigo Scientific [amerigoscientific.com]
e 2. chemimpex.com [chemimpex.com]

» 3. 5-aminopyridine-2-carboxylic acid [stenutz.eu]

e 4. Page loading... [wap.guidechem.com]

e 5. 5-Aminopyridine-2-carboxylic acid 96 24242-20-4 [sigmaaldrich.com]

« To cite this document: BenchChem. [5-Aminopyridine-2-carboxylic acid molecular weight and
formula]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b014829#5-aminopyridine-2-carboxylic-acid-
molecular-weight-and-formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.
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